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For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of cellular imaging, the choice of fluorescent probe is paramount

to generating high-quality, reproducible data. Far-red fluorescent probes, in particular, have

gained prominence for their ability to penetrate deeper into tissues with reduced phototoxicity

and background autofluorescence. This guide provides an objective, data-driven comparison of

four popular far-red fluorescent probes: Alexa Fluor 647, ATTO 647N, Janelia Fluor 646

(JF646), and SiR-actin. We present a comprehensive analysis of their performance

characteristics, supported by experimental data and detailed protocols to aid in your research

endeavors.

Quantitative Performance Comparison
The following table summarizes the key photophysical properties of the selected far-red

fluorescent probes. These parameters are crucial for determining the brightness, stability, and

overall performance of a fluorophore in imaging experiments.
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Property
Alexa Fluor
647

ATTO 647N
Janelia Fluor
646 (JF646)

SiR-actin

Excitation Max

(nm)
~650 ~646 ~646 ~652

Emission Max

(nm)
~668 ~664 ~664 ~674

Molar Extinction

Coefficient

(cm⁻¹M⁻¹)

~239,000 ~150,000[1] ~152,000[2][3][4] ~100,000[5]

Quantum Yield

(Φ)
~0.33[6] ~0.65[1] ~0.54[2][3][4]

Fluorogenic

(~100-fold

increase upon

binding)[7]

Brightness (Ext.

Coeff. x QY /

1000)

~78.9 ~97.5 ~82.1
Variable

(Fluorogenic)

Photostability High[8]
High, ozone

resistant[1]

High[9][10][11]

[12]
Good

Cell Permeability
No (requires

conjugation)

No (requires

conjugation)

Yes (as

Halo/SNAP-tag

ligand)[9][10][11]

[12]

Yes[5]

Primary

Application

General labeling

(antibodies, etc.)

General labeling,

single-molecule

imaging

Live-cell imaging

(with protein

tags)

Live-cell F-actin

imaging

Visualizing Mechanisms and Workflows
To provide a clearer understanding of the application and underlying principles of these probes,

the following diagrams, generated using the DOT language, illustrate key processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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